Cas no 7225-47-0 (Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate)

Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate structure
7225-47-0 structure
Product name:Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate
CAS No:7225-47-0
MF:C25H44N4O8
MW:528.63886
CID:1754236
PubChem ID:5232398

Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate
    • DTXSID50411889
    • 7225-47-0
    • Inchi: InChI=1S/C25H44N4O8/c1-14(2)25(12,37-15(3)30)19(34)29-23(8,9)17(32)27-21(4,5)16(31)26-22(6,7)18(33)28-24(10,11)20(35)36-13/h14H,1-13H3,(H,26,31)(H,27,32)(H,28,33)(H,29,34)
    • InChI Key: HLVCOUOCNKNUFB-UHFFFAOYSA-N
    • SMILES: CC(C)C(C)(C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)NC(C)(C)C(=O)OC)OC(=O)C

Computed Properties

  • Exact Mass: 528.31612
  • Monoisotopic Mass: 528.31591437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 13
  • Complexity: 937
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 169Ų
  • XLogP3: 1.3

Experimental Properties

  • PSA: 169

Methyl 2-[[2-[[2-[[2-[(2-acetyloxy-2,3-dimethylbutanoyl)amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoyl]amino]-2-methylpropanoate Related Literature

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